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Compound of Interest

Compound Name: 1,3-Diiodoacetone

Cat. No.: B132185 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer
This document is intended as an in-depth technical guide for trained professionals in research

and development. 1,3-Diiodoacetone is a chemical with limited publicly available safety data.

The information herein is compiled from data on analogous compounds, general principles of

chemical safety for halogenated ketones and organoiodine compounds, and available product

information. The absence of a dedicated Safety Data Sheet (SDS) for 1,3-diiodoacetone
necessitates a cautious and conservative approach to its handling and use. All laboratory

operations should be conducted under the direct supervision of a qualified chemist and in

accordance with all applicable local, state, and federal regulations. A thorough risk assessment

should be performed before any use of this compound.

Chemical and Physical Properties
While specific experimental data for 1,3-diiodoacetone is limited, its properties can be

estimated based on its structure and data from analogous compounds. It is a derivative of

acetone with iodine atoms at the 1 and 3 positions.[1]
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Property Data Source

Molecular Formula C₃H₄I₂O [1]

Molecular Weight 309.87 g/mol [1]

Synonyms
1,3-Diiodo-2-propanone, NSC

41123
[1]

Appearance

Likely a solid at room

temperature (by analogy to

1,3-dichloroacetone)

Inferred

Solubility

Expected to be insoluble in

water and soluble in organic

solvents (by analogy to

halogenated ketones)

Inferred

Hazard Identification and GHS Classification
(Inferred)
A formal GHS classification for 1,3-diiodoacetone is not readily available. However, based on

the known hazards of 1,3-dichloroacetone and the general toxicity of organoiodine compounds,

the following classifications should be assumed until specific data becomes available.
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Hazard Class
Inferred GHS
Category

Hazard
Statement

Signal Word Pictogram

Acute Toxicity,

Oral
Category 3

H301: Toxic if

swallowed
Danger 💀

Acute Toxicity,

Dermal
Category 3

H311: Toxic in

contact with skin
Danger 💀

Acute Toxicity,

Inhalation
Category 3

H331: Toxic if

inhaled
Danger 💀

Skin

Corrosion/Irritatio

n

Category 1B

H314: Causes

severe skin

burns and eye

damage

Danger corrosive

Serious Eye

Damage/Eye

Irritation

Category 1

H318: Causes

serious eye

damage

Danger corrosive

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3

H335: May

cause respiratory

irritation

Warning exclamation

Hazardous to the

Aquatic

Environment,

Acute Hazard

Category 1
H400: Very toxic

to aquatic life
Warning environment

Hazardous to the

Aquatic

Environment,

Long-term

Hazard

Category 1

H410: Very toxic

to aquatic life

with long lasting

effects

Warning environment

Note: The GHS classifications are inferred based on the hazards of 1,3-dichloroacetone and

general principles for halogenated ketones.[2][3] The skull and crossbones, corrosion,

exclamation mark, and environment pictograms should be considered.[4]
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Safe Handling and Personal Protective Equipment
(PPE)
Due to the inferred high toxicity and corrosivity of 1,3-diiodoacetone, stringent safety

precautions are mandatory.

Engineering Controls
Fume Hood: All handling of 1,3-diiodoacetone, including weighing and transfers, must be

conducted in a certified chemical fume hood with good ventilation.

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible in the immediate work area.

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye and Face Protection
Chemical safety goggles and a face shield are

required.

Skin Protection

- Gloves: Double-gloving with chemically

resistant gloves (e.g., nitrile or neoprene) is

recommended. Check manufacturer's data for

breakthrough times. - Lab Coat: A chemically

resistant lab coat or apron should be worn. -

Footwear: Closed-toe shoes are mandatory.

Respiratory Protection

If there is a risk of inhaling dust or vapors, a

NIOSH-approved respirator with an organic

vapor cartridge and a particulate pre-filter is

necessary.

Hygiene Practices
Avoid all contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.
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Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

Contaminated work clothing should not be allowed out of the workplace and should be

decontaminated or disposed of as hazardous waste.

Storage Requirements
Proper storage is crucial to maintain the stability of 1,3-diiodoacetone and prevent hazardous

situations.

Storage Condition Recommendation

Temperature

Store in a cool, dry, and well-ventilated area.

Refrigeration may be necessary; consult the

supplier's information if available.

Container Keep in a tightly sealed, original container.

Incompatible Materials
Store away from strong oxidizing agents, strong

bases, and reducing agents.[5]

Light Sensitivity

Many organoiodine compounds are light-

sensitive.[6] Store in a light-resistant container

or in a dark location.

First Aid Measures
In case of exposure, immediate action is critical.
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Exposure Route First Aid Protocol

Inhalation

Move the victim to fresh air immediately. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with copious amounts of

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, rinse their mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire and Explosion Hazards
The fire and explosion hazard data for 1,3-diiodoacetone is not available. The following

recommendations are based on general principles for organic compounds.
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Aspect Information

Flammability Likely combustible, but not highly flammable.

Extinguishing Media

Use dry chemical, carbon dioxide, or a foam

extinguisher. Avoid using a direct stream of

water, which may spread the fire.

Fire-Fighting Procedures

Firefighters should wear full protective clothing

and a self-contained breathing apparatus

(SCBA).

Hazardous Combustion Products

Thermal decomposition may produce toxic and

corrosive fumes, including hydrogen iodide,

iodine, and carbon oxides.

Accidental Release and Disposal
Accidental Release

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure adequate ventilation.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

(e.g., vermiculite, sand).

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. All cleaning materials should be disposed of as hazardous waste.

Disposal
All waste containing 1,3-diiodoacetone must be disposed of as hazardous waste.

Follow all local, state, and federal regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.
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Iodine-containing waste can often be treated by reduction to the less harmful iodide ion using

a reducing agent like sodium thiosulfate.[7] Consult with your institution's environmental

health and safety department for specific disposal protocols.

Reactivity and Stability
Aspect Information

Chemical Stability
Likely stable under recommended storage

conditions.

Conditions to Avoid Heat, light, and moisture.

Incompatible Materials

Strong oxidizing agents, strong bases, and

reducing agents.[5] The carbon-iodine bond is

the weakest of the carbon-halogen bonds,

making organoiodine compounds generally

more reactive and better leaving groups in

nucleophilic substitution reactions.[6]

Hazardous Decomposition Products

When heated to decomposition, it may emit

toxic fumes of hydrogen iodide, iodine, and

carbon oxides.

Hazardous Polymerization
Hazardous polymerization is not expected to

occur.

Experimental Protocols Cited
No specific experimental protocols for the safety and handling of 1,3-diiodoacetone were

found in the initial search. The synthesis of 1,3-diiodoacetone has been described and

involves the reaction of 1,3-diiodopropanol with periodic acid and a PV-PCC resin, followed by

an ether extraction and washing with a sodium thiosulfate solution. This suggests that standard

organic synthesis laboratory procedures are applicable, with the necessary safety precautions

for handling potentially toxic and reactive intermediates and products.
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Workflow for Safe Management of 1,3-Diiodoacetone

Preparation and Risk Assessment

Handling Procedures

Storage Waste Management

Risk Assessment

Review SDS (Analogues)

Assemble PPE

Prepare Engineering Controls

Weighing and Transfer

Proceed when ready

Reaction Setup

Work-up and Purification

Proper Labeling

Store product

Segregate Waste

Dispose of waste

Secure Storage Label Waste Container

Dispose via EHS

Click to download full resolution via product page

Caption: Logical workflow for the safe management of 1,3-diiodoacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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